Cas no 15206-39-0 (2,5-Cyclohexadiene-1,4-dione,2,6-bis(1-methylethyl)-, 4-oxime)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,6-bis(1-methylethyl)-, 4-oxime
• CAS No: 15206-39-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 186279
• PubChem ID: 275841
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,6-bis(1-methylethyl)-, 4-oxime Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,6-bis(1-methylethyl)-, 4-oxime
• 2,6-bis(1-methylethoxy)phenol
• 2,6-DIISOPROPOXYPHENOL
• 2,6-Diisopropyl-[1,4]benzochinon-4-oxim
• 2,6-diisopropyl-[1,4]benzoquinone-4-oxime
• 2,6-diisopropyl-4-hydroxyiminocyclohexa-2,5-dien-1-one
• ACMC-20n5at
• CTK0E9005
• MB23243
• Phenol, 2,6-bis(1-methylethoxy)-
• SureCN2811830
• SCHEMBL9877273
• NSC122930
• oxyimino-2,6-diisopropylcyclohexa-2,5-dien-1-one
• MLS002707267
• CHEMBL1884000
• 4-(Hydroxyimino)-2,6-di(propan-2-yl)cyclohexa-2,5-dien-1-one
• ZPXWXMJFBGTNTA-UHFFFAOYSA-N
• DTXSID20934414
• NSC-122930
• SMR001574661
• 2,6-diisopropyl-4-nitrosophenol
• 15206-39-0

• Inchi： 1S/C12H17NO2/c1-7(2)10-5-9(13-15)6-11(8(3)4)12(10)14/h5-8,14H,1-4H3
• InChI Key： ZPXWXMJFBGTNTA-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)C)N=O)C(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.2

Experimental Properties

• Density: 1.07
• Boiling Point: 317.8°C at 760 mmHg
• Flash Point: 146°C
• Refractive Index: 1.526
• PSA: 49.66
• LogP: 2.56410